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Compound of Interest

Compound Name: Fmoc-D-Nva-OH

Cat. No.: B557634 Get Quote

Technical Data Sheet: Fmoc-D-Nva-OH
This document provides a concise summary of the core physicochemical properties of N-α-(9-

Fluorenylmethoxycarbonyl)-D-norvaline (Fmoc-D-Nva-OH), a key reagent in solid-phase

peptide synthesis.

Physicochemical Data
The fundamental molecular properties of Fmoc-D-Nva-OH have been determined and are

presented below. This data is critical for stoichiometric calculations in peptide synthesis,

analytical characterization, and quality control.

Property Value Citations

Molecular Formula C₂₀H₂₁NO₄ [1][2][3]

Molecular Weight 339.39 g/mol [1][2]

CAS Number 144701-24-6 [1][3]

Physical Appearance
White powder or crystalline

solid
[1][4]

Melting Point 152-154°C [1][5]
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The molecular weight and formula are fundamental properties derived from the compound's

atomic composition. These values are typically confirmed experimentally using standard

analytical techniques:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, confirming

its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and

confirm the arrangement of atoms, thereby validating the molecular formula.

Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,

and oxygen, which provides an empirical formula that can be reconciled with the molecular

formula.

Detailed protocols for these well-established techniques are standardized and widely available

in analytical chemistry literature.

Logical Relationship of Core Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Caption: Relationship between Fmoc-D-Nva-OH and its molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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